Cas no 1485382-34-0 (rac-(3aR,4S,6aS)-2-benzyl-octahydrocyclopentacpyrrol-4-ol)

• Product Name: rac-(3aR,4S,6aS)-2-benzyl-octahydrocyclopentacpyrrol-4-ol
• CAS No: 1485382-34-0
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5180453
• PubChem ID: 71757120
• Update Time: 2025-06-24

rac-(3aR,4S,6aS)-2-benzyl-octahydrocyclopentacpyrrol-4-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrol-4-ol, octahydro-2-(phenylmethyl)-, (3aR,4S,6aS)-rel-
• rac-(3aR,4S,6aS)-2-benzyl-octahydrocyclopentacpyrrol-4-ol

• Inchi： 1S/C14H19NO/c16-14-7-6-12-9-15(10-13(12)14)8-11-4-2-1-3-5-11/h1-5,12-14,16H,6-10H2/t12-,13+,14+/m1/s1
• InChI Key： QVQHJPYWCKXTFP-RDBSUJKOSA-N
• SMILES： N1(CC2=CC=CC=C2)C[C@]2([H])[C@@H](O)CC[C@]2([H])C1

Additional information on rac-(3aR,4S,6aS)-2-benzyl-octahydrocyclopentacpyrrol-4-ol

Introduction to Rac-(3aR,4S,6aS)-2-benzyl-octahydrocyclopentacyprrol-4-ol (CAS No. 1485382-34-0)

Rac-(3aR,4S,6aS)-2-benzyl-octahydrocyclopentacyprrol-4-ol, a compound with the chemical identifier CAS No. 1485382-34-0, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules known for their structural complexity and potential biological activity. The precise stereochemistry of this molecule, as indicated by its configuration Rac-(3aR,4S,6aS), is crucial for its interaction with biological targets and contributes to its unique pharmacological profile.

The structural framework of Rac-(3aR,4S,6aS)-2-benzyl-octahydrocyclopentacyprrol-4-ol consists of an octahydrocyclopentacyprrol core, which is a bicyclic structure featuring a cyclopentane ring fused with a pyrrolidine ring. This particular arrangement imparts a high degree of rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity when interacting with biological receptors. The presence of a benzyl group at the 2-position further enhances the molecule's solubility and reactivity, making it a versatile scaffold for drug design.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex biological pathways. Rac-(3aR,4S,6aS)-2-benzyl-octahydrocyclopentacyprrol-4-ol has emerged as a promising candidate in this context due to its unique structural features and potential biological activities. Preliminary studies have suggested that this compound may exhibit properties relevant to various therapeutic areas, including central nervous system disorders and inflammatory conditions.

One of the most compelling aspects of Rac-(3aR,4S,6aS)-2-benzyl-octahydrocyclopentacyprrol-4-ol is its potential as a lead compound for further drug development. The stereochemical configuration of this molecule plays a critical role in determining its biological activity. The specific arrangement of the stereocenters at positions 3a, 4, and 6a contributes to its unique interaction profile with biological targets. This level of structural control is essential for optimizing drug efficacy and minimizing side effects.

Recent advancements in computational chemistry have enabled researchers to more accurately predict the biological activity of complex molecules like Rac-(3aR,4S,6aS)-2-benzyl-octahydrocyclopentacyprrol-4-ol. By leveraging high-throughput virtual screening techniques, scientists can rapidly identify potential binding interactions between this compound and various biological targets. These computational approaches have significantly accelerated the drug discovery process and have helped to prioritize promising candidates for further experimental validation.

The synthesis of Rac-(3aR,4S,6aS)-2-benzyl-octahydrocyclopentacyprrol-4-ol presents several challenges due to its complex stereochemistry. However, recent developments in synthetic methodologies have made it more feasible to produce this compound in multi-kilogram quantities. These advancements include novel catalytic techniques and asymmetric synthesis strategies that enhance yield and purity while maintaining the desired stereochemical integrity.

Once synthesized, Rac-(3aR,4S,6aS)-2-benzyl-octahydrocyclopentacyprrol-4-ol can be subjected to rigorous biochemical and pharmacological testing to evaluate its potential therapeutic applications. Initial studies have shown that this compound exhibits promising activity in preclinical models relevant to central nervous system disorders. The benzyl group at the 2-position appears to modulate binding interactions with specific neurotransmitter receptors, suggesting potential utility in treating conditions such as depression and anxiety.

In addition to its potential applications in central nervous system disorders, Rac-(3aR,4S,6aS)-2-benzyl-octahydrocyclopentacyprrol-4-ol may also have relevance in addressing inflammatory conditions. Research has indicated that this compound can modulate key inflammatory pathways by interacting with specific enzymes and receptors involved in the inflammatory response. This mechanism of action makes it a promising candidate for developing novel anti-inflammatory therapies.

The future development of Rac-(3aR,4S,6aS)-2-benzyl-octahydrocyclopentacyprrol-4-ol will likely involve further optimization of its chemical structure to enhance its pharmacological properties. This could include modifications aimed at improving solubility, bioavailability, and metabolic stability. Additionally, exploring derivatives of this compound may reveal new therapeutic applications that were not initially apparent from initial studies.

As our understanding of complex biological systems continues to evolve，the demand for structurally diverse and biologically active compounds like Rac-(3aR，4S，6aS)-2-benzyl-octahydrocyclopentacyprrol-4-ol will only increase。This molecule exemplifies the importance of integrating cutting-edge synthetic chemistry with advanced computational methods to discover novel therapeutic agents that address unmet medical needs。